3-Bromo-3',4'-difluorobenzophenone

• IUPAC Name: (3-bromophenyl)-(3,4-difluorophenyl)methanone
• InChI: InChI=1S/C13H7BrF2O/c14-10-3-1-2-8(6-10)13(17)9-4-5-11(15)12(16)7-9/h1-7H
• InChI Key: MXMRCWGRNCWZIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C13H7BrF2O
• DSSTOX Substance ID: DTXSID70373632
• Molecular Weight: 297.09 g/mol
• CAS RN: 844879-35-2

Description

3-Bromo-3’,4’-difluorobenzophenone is a chemical compound with the CAS Number: 844879-35-2. It has a linear formula of C13H7BrF2O. The IUPAC name for this compound is (3-bromophenyl)(3,4-difluorophenyl)methanone.

Molecular Structure Analysis

The InChI code for 3-Bromo-3’,4’-difluorobenzophenone is 1S/C13H7BrF2O/c14-10-3-1-2-8(6-10)13(17)9-4-5-11(15)12(16)7-9/h1-7H. This indicates the presence of a bromophenyl group and a difluorophenyl group attached to a methanone functional group.

Physical And Chemical Properties Analysis

3-Bromo-3’,4’-difluorobenzophenone has a molecular weight of 297.1. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Mechanism of Action

3-Bromo-3',4'-difluorobenzophenone is a brominated derivative of benzophenone, which is a type of organic compound known as a ketone. The mechanism of action of this compound is based on its ability to react with a variety of organic compounds. It can react with other ketones, aldehydes, alcohols, and amines to form a variety of products. Additionally, this compound can react with nucleophiles, such as amines, to form a variety of substitution products.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been found to be relatively non-toxic and non-irritant in animal studies. Additionally, this compound has been found to have no mutagenic or carcinogenic effects. However, it has been found to have some effects on the nervous system, including an increased risk of seizures in mice.

Advantages and Limitations for Lab Experiments

The use of 3-Bromo-3',4'-difluorobenzophenone in laboratory experiments has a number of advantages. It is a relatively stable compound that is easy to store and handle. Additionally, it is relatively non-toxic and non-irritant, making it safe to use in experiments. However, this compound also has some limitations. It is a relatively expensive compound and can be difficult to obtain in large quantities. Additionally, it has a relatively low boiling point, making it difficult to use in certain types of experiments.

Future Directions

The potential future directions for 3-Bromo-3',4'-difluorobenzophenone include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals, dyes, and other organic compounds. Additionally, further research could be conducted into its potential use as a catalyst in the synthesis of polymers and metal-organic frameworks. Additionally, research could be conducted into its potential use as a reagent in the synthesis of heterocyclic compounds, such as quinoxalines and indoles. Finally, further research could be conducted into its potential use in the synthesis of other brominated derivatives of benzophenone.

Synthesis Methods

3-Bromo-3',4'-difluorobenzophenone can be synthesized using a variety of methods. The most common method involves the reaction of benzophenone with bromine in the presence of iron(III) chloride. This reaction produces this compound and iron(III) bromide as a byproduct. Other methods of synthesis include the reaction of benzophenone with bromine in the presence of a base, such as sodium hydroxide, or the reaction of benzophenone with bromine in the presence of a catalyst, such as palladium chloride.

Scientific Research Applications

3-Bromo-3',4'-difluorobenzophenone has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of organic compounds and as a reactant in the synthesis of pharmaceuticals and dyes. It has also been used in the synthesis of a variety of heterocyclic compounds, such as quinoxalines and indoles. Additionally, this compound has been used as a catalyst in the synthesis of polymers and as a reagent in the synthesis of metal-organic frameworks.